Cas no 1140-69-8 (1H-Pyrazole-3-carboxylic acid, 2,5-dihydro-5-oxo-2-phenyl-, methylester)

• Product Name: 1H-Pyrazole-3-carboxylic acid, 2,5-dihydro-5-oxo-2-phenyl-, methylester
• CAS No: 1140-69-8
• MF: C₁₁H₁₀N₂O₃
• MW: 218.20870256424
• CID: 1204376
• PubChem ID: 22930690
• Update Time: 2025-06-24

1H-Pyrazole-3-carboxylic acid, 2,5-dihydro-5-oxo-2-phenyl-, methylester Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-3-carboxylic acid, 2,5-dihydro-5-oxo-2-phenyl-, methylester
• G70074
• 1140-69-8
• DB-143441
• Methyl 5-oxo-2-phenyl-2,5-dihydro-1H-pyrazole-3-carboxylate
• SCHEMBL4850604
• MFCD32881707
• methyl 5-oxo-2-phenyl-1H-pyrazole-3-carboxylate
• methyl 3-hydroxy-1-phenyl-1H-pyrazole-5-carboxylate
• OHGRODHQDWSCFI-UHFFFAOYSA-N

• Inchi： 1S/C11H10N2O3/c1-16-11(15)9-7-10(14)12-13(9)8-5-3-2-4-6-8/h2-7H,1H3,(H,12,14)
• InChI Key： OHGRODHQDWSCFI-UHFFFAOYSA-N
• SMILES： O(C)C(C1=CC(NN1C1C=CC=CC=1)=O)=O

Computed Properties

• Exact Mass: 367.14203
• Monoisotopic Mass: 218.069
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 332
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58.6A^2
• XLogP3: 1.5

Experimental Properties

• PSA: 76.07

Additional information on 1H-Pyrazole-3-carboxylic acid, 2,5-dihydro-5-oxo-2-phenyl-, methylester

Introduction to 1H-Pyrazole-3-carboxylic acid, 2,5-dihydro-5-oxo-2-phenyl-, methylester (CAS No. 1140-69-8) and Its Emerging Applications in Chemical Biology and Medicinal Chemistry

The compound 1H-Pyrazole-3-carboxylic acid, 2,5-dihydro-5-oxo-2-phenyl-, methylester, identified by the CAS number 1140-69-8, represents a structurally intriguing molecule with significant potential in the realms of chemical biology and medicinal chemistry. Pyrazole derivatives have long been recognized for their diverse pharmacological properties, and this particular ester exhibits a unique combination of functional groups that make it a valuable scaffold for further chemical modification and biological evaluation.

At the core of its molecular structure lies the pyrazole ring, a heterocyclic system comprising six atoms—two carbon atoms, two nitrogen atoms, and two hydrogen atoms. This six-membered aromatic ring is characterized by its electron-deficient nature due to the presence of two nitrogen atoms, which participate in resonance stabilization. The 3-carboxylic acid methylester functionality introduces a polar carboxylate group that can engage in hydrogen bonding, enhancing solubility and interactions with biological targets. Additionally, the 2,5-dihydro-5-oxo moiety adds further complexity by introducing an oxo group at the 5-position of the pyrazole ring, which can serve as a site for further derivatization or as a pharmacophoric element in drug design.

The presence of the 2-phenyl substituent is particularly noteworthy, as phenyl groups are frequently found in bioactive molecules due to their ability to modulate electronic properties and influence binding affinity. The phenyl ring can engage in π-stacking interactions with biological targets such as proteins or nucleic acids, thereby facilitating tighter binding and improved pharmacological activity. This combination of structural features makes 1H-Pyrazole-3-carboxylic acid, 2,5-dihydro-5-oxo-2-phenyl-, methylester a promising candidate for further exploration in drug discovery.

In recent years, there has been growing interest in pyrazole derivatives as scaffolds for developing novel therapeutic agents. The versatility of the pyrazole core allows for extensive structural modifications, enabling researchers to fine-tune physicochemical properties such as solubility, lipophilicity, and metabolic stability. These attributes are critical for optimizing drug-like characteristics and improving bioavailability. Moreover, pyrazole derivatives have demonstrated efficacy across a wide spectrum of biological processes, including anti-inflammatory, antimicrobial, anticancer, and antiviral activities.

One particularly exciting area of research involves the use of pyrazole derivatives as inhibitors of enzymes involved in metabolic pathways relevant to human diseases. For instance, studies have shown that certain pyrazole-based compounds can modulate the activity of kinases and phosphodiesterases—enzymes that play pivotal roles in signal transduction pathways. The 1H-Pyrazole-3-carboxylic acid, 2,5-dihydro-5-oxo-2-phenyl-, methylester structure may serve as a starting point for designing inhibitors targeting aberrantly activated kinases in cancer or inflammatory diseases. By leveraging computational chemistry techniques such as molecular docking and virtual screening, researchers can rapidly identify derivatives with enhanced binding affinity and selectivity.

Another emerging application lies in the field of chemical biology, where pyrazole derivatives are being explored as probes to understand enzyme mechanisms and cellular processes at a molecular level. The ability to modify specific functional groups on the pyrazole core allows for the development of fluorescent probes or affinity labels that can be used to study protein-protein interactions or post-translational modifications. For example, fluorescently labeled pyrazole derivatives have been employed to visualize enzyme activity in living cells or to map protein networks within tissues.

The methylester group at the 3-position of the pyrazole ring is particularly amenable to hydrolysis under physiological conditions, releasing a free carboxylic acid group. This feature can be exploited to design prodrugs that release active species only upon enzymatic cleavage within target tissues or cells. Such prodrug strategies have the potential to improve therapeutic efficacy while minimizing side effects associated with systemic exposure.

Recent advances in synthetic methodologies have also expanded the synthetic accessibility of complex pyrazole derivatives. Techniques such as transition-metal-catalyzed cross-coupling reactions allow for efficient construction of aryl-substituted pyrazoles like 1H-Pyrazole-3-carboxylic acid, 2,5-dihydro-5-oxo-2-phenyl-, methylester, enabling rapid diversification of chemical libraries for high-throughput screening programs. Additionally, biocatalytic approaches using engineered enzymes have been employed to introduce specific functional groups with high selectivity and mild reaction conditions.

The pharmaceutical industry has taken note of these developments and has incorporated pyrazole derivatives into several clinical candidates across different therapeutic areas. While large-scale clinical trials are still underway for some compounds derived from this scaffold, preliminary results are promising regarding their safety profiles and pharmacological activity. For instance, certain pyrazole-based kinase inhibitors have shown encouraging results in preclinical studies and early-phase clinical trials for cancer treatment.

Looking ahead, continued research into 1H-Pyrazole-3-carboxylic acid, 2,5-dihydro-5-oxo-2-phenyl-, methylester and its analogs holds great promise for uncovering novel therapeutic interventions. By integrating structure-based drug design with advanced computational modeling techniques, researchers can accelerate the discovery process and bring new treatments to patients more quickly than traditional methods alone would allow.

In conclusion,1H-Pyrazole-3-carboxylic acid, methylester, (CAS No.: 1140–69–8) stands out as a versatile scaffold with significant potential across multiple disciplines within chemical biology and medicinal chemistry. Its unique structural features—comprising an electron-deficient pyrazole core modified by ester functionality,hydroxypyridine,and phenyl substitution—make it an attractive starting point for designing next-generation therapeutics targeting various human diseases.